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Compound of Interest

2-Bromo-3-thiophenecarboxylic
Compound Name: o
aci

Cat. No. B1280017

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the key physicochemical properties of 2-
Bromo-3-thiophenecarboxylic acid (CAS No: 24287-95-4), a versatile heterocyclic building
block crucial in pharmaceutical and materials science research. The focus is on its melting
point and solubility, with standardized methodologies for their determination.

Core Physicochemical Properties

2-Bromo-3-thiophenecarboxylic acid is an aromatic carboxylic acid whose unique thiophene
ring structure and bromine substituent make it a valuable intermediate in organic synthesis.[1]
It typically appears as an off-white to light yellow crystalline powder.[1][2]

Data Summary

The following tables summarize the reported physical and chemical properties of the
compound.

e Table 1: Identification and Structural Data
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Identifier Value Reference
CAS Number 24287-95-4 [1103114]
Molecular Formula CsHsBro:S [1][2]
Molecular Weight 207.05 g/mol [11[4115]
Appearance Light yellow crystalline powder  [1]

o Table 2: Melting Point Data

Reported Melting Point (°C) Source
178-182 °C [4][5]
170-176 °C [1]
168-172 °C 2]

o Table 3: Solubility Profile

Solvent Solubility Reference
Water Insoluble [2]
Ethanol Soluble [2]
Dichloromethane Soluble [2]

Experimental Protocols

While the precise conditions for the measurements cited above are not detailed in the source
documents, the following sections describe standardized, widely accepted laboratory protocols
for determining the melting point and solubility of a solid organic compound like 2-Bromo-3-
thiophenecarboxylic acid.

2.1. Melting Point Determination (Capillary Method)
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The melting point of a crystalline solid is a critical indicator of purity. The capillary method is a
common and reliable technique for its determination.

Methodology:

e Sample Preparation: A small amount of the dry 2-Bromo-3-thiophenecarboxylic acid
powder is finely crushed. The open end of a glass capillary tube is tapped into the powder to
pack a small amount (2-3 mm in height) into the sealed end.

o Apparatus Setup: The packed capillary tube is placed into a calibrated melting point
apparatus. The apparatus is equipped with a heating block, a thermometer or digital
temperature sensor, and a viewing lens.

o Heating and Observation: The sample is heated at a controlled rate (e.g., a rapid ramp to
~15°C below the expected melting point, followed by a slow ramp of 1-2°C per minute).

o Data Recording: The temperature at which the first liquid drop appears (onset) and the
temperature at which the entire sample becomes a clear liquid (completion) are recorded.
This range represents the melting point. For a pure compound, this range is typically narrow.
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Workflow for Melting Point Determination

2.2. Qualitative Solubility Assessment
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Solubility is a fundamental property that dictates a compound's utility in various applications,
from reaction chemistry to formulation.

Methodology:

e Solvent Selection: A panel of representative solvents is chosen (e.g., water, ethanol,
dichloromethane, acetone, hexane).

o Sample Preparation: A fixed amount of 2-Bromo-3-thiophenecarboxylic acid (e.g., 10 mg)
is weighed and placed into a series of clean, dry test tubes.

» Solvent Addition: A specific volume of a solvent (e.g., 1 mL) is added to a test tube. This
corresponds to a concentration of 10 mg/mL.

¢ Mixing and Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a
set period (e.g., 1-2 minutes) at a controlled temperature (e.g., 25°C).

o Classification: The sample is visually inspected.
o Soluble: The solid completely dissolves, forming a clear solution.
o Partially Soluble: Some solid dissolves, but undissolved particles remain.
o Insoluble: The solid does not appear to dissolve at all.[2]

« lteration: The process is repeated for each selected solvent.
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Workflow for Qualitative Solubility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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